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barium(2+);2-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate barium(2+);2-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate
Brand Name: Vulcanchem
CAS No.: 12238-75-4
VCID: VC21005987
InChI: InChI=1S/2C20H14N2O4S.Ba/c2*23-18-12-10-13-5-1-3-7-15(13)19(18)22-21-17-11-9-14-6-2-4-8-16(14)20(17)27(24,25)26;/h2*1-12,23H,(H,24,25,26);/q;;+2/p-2
SMILES: C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C4=CC=CC=C4C=C3)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C4=CC=CC=C4C=C3)S(=O)(=O)[O-])O.[Ba+2]
Molecular Formula: C40H26BaN4O8S2
Molecular Weight: 892.1 g/mol

barium(2+);2-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate

CAS No.: 12238-75-4

Cat. No.: VC21005987

Molecular Formula: C40H26BaN4O8S2

Molecular Weight: 892.1 g/mol

* For research use only. Not for human or veterinary use.

barium(2+);2-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate - 12238-75-4

Specification

CAS No. 12238-75-4
Molecular Formula C40H26BaN4O8S2
Molecular Weight 892.1 g/mol
IUPAC Name barium(2+);2-[(2-hydroxynaphthalen-1-yl)diazenyl]naphthalene-1-sulfonate
Standard InChI InChI=1S/2C20H14N2O4S.Ba/c2*23-18-12-10-13-5-1-3-7-15(13)19(18)22-21-17-11-9-14-6-2-4-8-16(14)20(17)27(24,25)26;/h2*1-12,23H,(H,24,25,26);/q;;+2/p-2
Standard InChI Key MMXGUEISHWEPDM-JBLAVHSWSA-L
Isomeric SMILES C1=CC=C2C(=C(C=CC2=C1)N/N=C\3/C4=CC=CC=C4C=CC3=O)S(=O)(=O)[O-].C1=CC=C2C(=C(C=CC2=C1)N/N=C\3/C4=CC=CC=C4C=CC3=O)S(=O)(=O)[O-].[Ba+2]
SMILES C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C4=CC=CC=C4C=C3)S(=O)(=O)[O-])O.C1=CC=C2C(=C1)C=CC(=C2N=NC3=C(C4=CC=CC=C4C=C3)S(=O)(=O)[O-])O.[Ba+2]
Canonical SMILES C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)[O-])NN=C3C(=O)C=CC4=CC=CC=C43.C1=CC=C2C(=C1)C=CC(=C2S(=O)(=O)[O-])NN=C3C(=O)C=CC4=CC=CC=C43.[Ba+2]

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